Cas no 347184-70-7 (tert-butyl N-(3-aminocyclohexyl)methylcarbamate, Mixture of diastereomers)

• Product Name: tert-butyl N-(3-aminocyclohexyl)methylcarbamate, Mixture of diastereomers
• CAS No: 347184-70-7
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 1028831
• PubChem ID: 69202622
• Update Time: 2025-10-28

tert-butyl N-(3-aminocyclohexyl)methylcarbamate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 1-(3-(tert-Butoxymethyl)cyclohexyl)urea
• (3-N-BOC)-3-AMINOMETHYLPIPERIDINE
• [3-[(2-methylpropan-2-yl)oxymethyl]cyclohexyl]urea
• tert-butyl N-(3-aminocyclohexyl)methylcarbamate, Mixture of diastereomers
• 347184-70-7
• G40349
• N-[3-(tert-Butoxymethyl)cyclohexyl]urea
• DTXSID90627705

• MDL： MFCD19443529
• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-8-9-5-4-6-10(7-9)14-11(13)15/h9-10H,4-8H2,1-3H3,(H3,13,14,15)
• InChI Key： OZHJLDAAMKVCCJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)CC1CCCC(C1)NC(N)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(3-aminocyclohexyl)methylcarbamate, Mixture of diastereomers

Research Brief on tert-Butyl N-(3-aminocyclohexyl)methylcarbamate (CAS: 347184-70-7) and Its Diastereomeric Mixtures

The compound tert-butyl N-(3-aminocyclohexyl)methylcarbamate (CAS: 347184-70-7), a mixture of diastereomers, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to provide an updated overview of the latest scientific findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of various bioactive molecules. Its structural features, including the tert-butyl carbamate group and the cyclohexylamine moiety, make it a valuable building block for the development of novel pharmaceuticals. The presence of diastereomers adds complexity to its characterization and application, which has been a focal point of recent investigations.

In terms of synthesis, advancements have been made in optimizing the production of tert-butyl N-(3-aminocyclohexyl)methylcarbamate. Researchers have developed more efficient catalytic systems and reaction conditions to improve yield and stereoselectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of asymmetric hydrogenation techniques to control the diastereomeric ratio, thereby enhancing the compound's purity and applicability in subsequent synthetic steps.

The biological activity of this compound and its derivatives has also been a subject of intense research. Preliminary findings suggest that it exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This has sparked interest in its potential use as a scaffold for designing anti-inflammatory agents. Additionally, its role in modulating protein-protein interactions has been explored, with some studies indicating its utility in targeting specific oncogenic proteins.

From a therapeutic perspective, the diastereomeric mixture of tert-butyl N-(3-aminocyclohexyl)methylcarbamate has shown promise in early-stage drug development. Its pharmacokinetic properties, including bioavailability and metabolic stability, have been evaluated in preclinical models. While results are still preliminary, the compound's favorable safety profile and manageable toxicity levels make it a candidate for further investigation in various disease models.

In conclusion, tert-butyl N-(3-aminocyclohexyl)methylcarbamate (CAS: 347184-70-7) represents a valuable chemical entity in the pharmaceutical industry. Ongoing research continues to uncover its potential applications, from serving as a synthetic intermediate to acting as a bioactive molecule. Future studies are expected to delve deeper into its mechanism of action and explore its therapeutic efficacy in more complex biological systems. This brief underscores the importance of continued investment in research and development to fully realize the compound's potential in addressing unmet medical needs.